Cas no 905680-11-7 (4-butyl(methyl)sulfamoyl-N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-butyl(methyl)sulfamoyl-N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide
• CAS No: 905680-11-7
• MF: C₂₀H₂₂ClN₃O₃S₂
• MW: 451.989981174469
• CID: 6500614
• Update Time: 2025-05-20

4-butyl(methyl)sulfamoyl-N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-butyl(methyl)sulfamoyl-N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide
• 4-(N-butyl-N-methylsulfamoyl)-N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)benzamide
• Benzamide, 4-[(butylmethylamino)sulfonyl]-N-(5-chloro-4-methyl-2-benzothiazolyl)-

• Inchi： 1S/C20H22ClN3O3S2/c1-4-5-12-24(3)29(26,27)15-8-6-14(7-9-15)19(25)23-20-22-18-13(2)16(21)10-11-17(18)28-20/h6-11H,4-5,12H2,1-3H3,(H,22,23,25)
• InChI Key： UWXCPWICBLUETE-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C(Cl)=CC=C2S1)(=O)C1=CC=C(S(N(CCCC)C)(=O)=O)C=C1

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• pka: 7.95±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-butyl(methyl)sulfamoyl-N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide

Comprehensive Overview of 4-butyl(methyl)sulfamoyl-N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 905680-11-7)

The compound 4-butyl(methyl)sulfamoyl-N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 905680-11-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure, this compound is often explored for its potential applications in drug discovery and crop protection. The presence of a benzothiazole moiety and a sulfamoyl group makes it a versatile candidate for modulating biological pathways, particularly in targeting enzyme inhibition and receptor interactions.

In recent years, the demand for novel small-molecule inhibitors and agrochemical intermediates has surged, driven by the need for more efficient and sustainable solutions. Researchers are particularly interested in the 5-chloro-4-methyl-1,3-benzothiazol-2-yl fragment of this compound, as it exhibits promising bioactivity. This aligns with the growing trend of exploring heterocyclic compounds for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects.

The synthesis and optimization of 4-butyl(methyl)sulfamoyl-N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide have been subjects of extensive study. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation are often employed to enhance yield and purity. These methods are particularly relevant in the context of green chemistry, a hot topic among researchers aiming to reduce environmental impact. The compound's sulfonamide linkage also makes it a candidate for further derivatization, enabling the development of tailored analogs with improved efficacy.

From a commercial perspective, CAS No. 905680-11-7 is frequently sought after by pharmaceutical and agrochemical companies. Its potential as a lead compound in drug development is underscored by its ability to interact with specific biological targets. For instance, the benzamide component is known to play a critical role in stabilizing protein-ligand complexes, making it valuable for designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These applications are particularly relevant in the era of precision medicine, where targeted therapies are in high demand.

Another area of interest is the compound's potential role in crop protection. With the increasing global focus on food security, researchers are exploring its utility as a pesticide intermediate. The chloro and methyl substituents on the benzothiazole ring contribute to its stability and bioactivity, making it a promising candidate for controlling plant pathogens. This aligns with the broader industry shift toward sustainable agrochemicals that minimize environmental harm while maximizing efficacy.

In summary, 4-butyl(methyl)sulfamoyl-N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 905680-11-7) represents a multifaceted compound with significant potential across multiple industries. Its unique structural features and adaptable chemistry make it a valuable asset in both pharmaceutical and agrochemical research. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.